Cas no 941947-12-2 (5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylic acid)

• Product Name: 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylic acid
• CAS No: 941947-12-2
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5919652
• PubChem ID: 16812499
• Update Time: 2025-07-14

5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-5-[(2-methyl-1-oxopropyl)amino]-4-oxo-3-phenyl-
• AKOS024627410
• 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid
• 5-(2-methylpropanoylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylic acid
• F2135-0452
• 941947-12-2
• 5-isobutyramido-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylic acid
• 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylic acid

• Inchi： 1S/C17H15N3O4S/c1-9(2)14(21)18-15-12-11(8-25-15)13(17(23)24)19-20(16(12)22)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,18,21)(H,23,24)
• InChI Key： WRRXSBFYAHWOCR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)C(C)C)SC=C12

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 0.75±0.20(Predicted)

Additional information on 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylic acid

Introduction to 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid (CAS No. 941947-12-2)

5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid, with the CAS number 941947-12-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the thieno[3,4-d]pyridazine core and the substituted carboxylic acid group, contribute to its intriguing pharmacological properties.

The thieno[3,4-d]pyridazine scaffold is a promising pharmacophore that has been extensively studied for its potential in developing new drugs. This scaffold is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the 5-(2-methylpropanamido) and 3-phenyl substituents further enhances the compound's bioactivity by influencing its solubility, stability, and binding affinity to specific targets.

Recent studies have highlighted the potential of 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in many types of cancer. This makes it a potential lead compound for developing new anticancer drugs.

The pharmacokinetic profile of 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.

To further understand the mechanism of action of 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid, researchers have conducted molecular docking studies to predict its binding interactions with target proteins. These studies have provided insights into the key residues involved in ligand-receptor interactions and have guided the design of more potent analogs with improved selectivity and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 5-(2-methylpropanamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylic acid (CAS No. 941947-12-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing the treatment of various diseases.